![molecular formula C8H10N2O3 B1471794 2-(1,4,6,7-Tetrahydropyrano[4,3-c]pyrazol-3-yl)acetic acid CAS No. 1351386-62-3](/img/structure/B1471794.png)
2-(1,4,6,7-Tetrahydropyrano[4,3-c]pyrazol-3-yl)acetic acid
Overview
Description
2-(1,4,6,7-Tetrahydropyrano[4,3-c]pyrazol-3-yl)acetic acid, also known as THPPA, is a synthetic organic compound that has been studied for its potential applications in biochemistry and physiology. THPPA is a cyclic compound that is composed of an acetic acid group attached to a pyrano[4,3-c]pyrazol-3-yl ring. This compound is of interest due to its ability to act as a ligand for certain enzymes and receptors, as well as its ability to interact with other molecules.
Scientific Research Applications
2-(1,4,6,7-Tetrahydropyrano[4,3-c]pyrazol-3-yl)acetic acid has been studied for its potential applications in biochemistry and physiology. In biochemistry, this compound has been studied for its ability to act as a ligand for certain enzymes and receptors. It has been shown to interact with enzymes involved in the metabolism of carbohydrates, lipids, and proteins. In physiology, this compound has been studied for its ability to interact with other molecules, such as hormones and neurotransmitters. This interaction can be used to study the effects of hormones and neurotransmitters on various biological processes.
Mechanism of Action
The mechanism of action of 2-(1,4,6,7-Tetrahydropyrano[4,3-c]pyrazol-3-yl)acetic acid is not fully understood. However, it is believed that this compound interacts with certain enzymes and receptors by forming a covalent bond with them. This interaction can affect the activity of the enzyme or receptor, which can in turn affect the metabolic processes that the enzyme or receptor is involved in.
Biochemical and Physiological Effects
This compound has been studied for its potential effects on biochemical and physiological processes. It has been shown to affect the activity of certain enzymes and receptors, which can in turn affect the metabolism of carbohydrates, lipids, and proteins. In addition, this compound has been shown to interact with hormones and neurotransmitters, which can affect the activity of various biological processes.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(1,4,6,7-Tetrahydropyrano[4,3-c]pyrazol-3-yl)acetic acid in laboratory experiments include its ability to act as a ligand for certain enzymes and receptors, as well as its ability to interact with other molecules. This allows for the study of the effects of hormones and neurotransmitters on various biological processes. However, one of the limitations of using this compound in laboratory experiments is that it can be difficult to control the concentration of the compound, as it is often difficult to accurately measure the concentration of the compound in solution.
Future Directions
Future research on 2-(1,4,6,7-Tetrahydropyrano[4,3-c]pyrazol-3-yl)acetic acid could focus on further exploring its potential applications in biochemistry and physiology. This could include studying the effects of this compound on various metabolic processes, as well as exploring its potential to act as a ligand for certain enzymes and receptors. In addition, future research could focus on improving the synthesis methods of this compound, as well as exploring ways to more accurately measure the concentration of the compound in solution. Finally, future research could also focus on exploring the potential for this compound to interact with other molecules, such as hormones and neurotransmitters, and to study the effects of these interactions on various biological processes.
properties
IUPAC Name |
2-(1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O3/c11-8(12)3-7-5-4-13-2-1-6(5)9-10-7/h1-4H2,(H,9,10)(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ASFLMTDDRGAYMS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC2=C1NN=C2CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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